Cas no 1375911-48-0 ([(6-Methylpyridin-2-yl)methyl](2-phenoxyethyl)(prop-2-yn-1-yl)amine)

• Product Name: [(6-Methylpyridin-2-yl)methyl](2-phenoxyethyl)(prop-2-yn-1-yl)amine
• CAS No: 1375911-48-0
• MF: C₁₈H₂₀N₂O
• MW: 280.364204406738
• CID: 5673725
• PubChem ID: 72115322
• Update Time: 2025-06-12

[(6-Methylpyridin-2-yl)methyl](2-phenoxyethyl)(prop-2-yn-1-yl)amine Chemical and Physical Properties

Names and Identifiers

• EN300-26622749
• N-[(6-methylpyridin-2-yl)methyl]-N-(2-phenoxyethyl)prop-2-yn-1-amine
• 1375911-48-0
• Z1289820839
• AKOS033237921
• [(6-methylpyridin-2-yl)methyl](2-phenoxyethyl)(prop-2-yn-1-yl)amine
• [(6-Methylpyridin-2-yl)methyl](2-phenoxyethyl)(prop-2-yn-1-yl)amine

• Inchi： 1S/C18H20N2O/c1-3-12-20(15-17-9-7-8-16(2)19-17)13-14-21-18-10-5-4-6-11-18/h1,4-11H,12-15H2,2H3
• InChI Key： SKRZJVAVWQEQTG-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CCN(CC#C)CC1C=CC=C(C)N=1

Computed Properties

• Exact Mass: 280.157563266g/mol
• Monoisotopic Mass: 280.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 25.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-pyridylmethylamines 6-substituted-2-pyridinylmethylamines

Additional information on [(6-Methylpyridin-2-yl)methyl](2-phenoxyethyl)(prop-2-yn-1-yl)amine

Comprehensive Overview of [(6-Methylpyridin-2-yl)methyl](2-phenoxyethyl)(prop-2-yn-1-yl)amine (CAS No. 1375911-48-0)

The compound [(6-Methylpyridin-2-yl)methyl](2-phenoxyethyl)(prop-2-yn-1-yl)amine, identified by its CAS No. 1375911-48-0, is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a 6-methylpyridin-2-yl moiety, a phenoxyethyl group, and a prop-2-yn-1-yl amine, make it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets.

In recent years, the demand for [(6-Methylpyridin-2-yl)methyl](2-phenoxyethyl)(prop-2-yn-1-yl)amine has surged due to its relevance in developing novel therapeutics. Its CAS No. 1375911-48-0 is frequently searched in academic and industrial databases, reflecting its importance in medicinal chemistry. The compound's prop-2-yn-1-yl group, for instance, is a key functional handle for click chemistry, a technique widely used in bioconjugation and drug delivery systems. This aligns with the growing trend of targeted drug delivery and precision medicine, which are hot topics in the pharmaceutical industry.

Another area of interest is the compound's potential role in agrochemical innovation. The phenoxyethyl segment is structurally similar to motifs found in herbicides and pesticides, making [(6-Methylpyridin-2-yl)methyl](2-phenoxyethyl)(prop-2-yn-1-yl)amine a candidate for developing next-generation crop protection agents. With the global push toward sustainable agriculture, researchers are exploring eco-friendly alternatives, and this compound's modular design offers flexibility for such applications.

From a synthetic chemistry perspective, the 6-methylpyridin-2-yl group in CAS No. 1375911-48-0 is noteworthy for its electron-rich nature, which can influence the reactivity of adjacent functional groups. This property is leveraged in catalysis and material science, where fine-tuning electronic effects is crucial. The compound's stability under various conditions also makes it a reliable building block for high-throughput screening and combinatorial chemistry, both of which are critical for accelerating drug discovery pipelines.

Given the increasing focus on green chemistry, the environmental impact of chemical synthesis is a pressing concern. Fortunately, [(6-Methylpyridin-2-yl)methyl](2-phenoxyethyl)(prop-2-yn-1-yl)amine can be synthesized using atom-efficient methods, reducing waste and energy consumption. This aligns with the principles of circular economy and sustainable manufacturing, which are highly relevant to today's chemical industry.

In summary, [(6-Methylpyridin-2-yl)methyl](2-phenoxyethyl)(prop-2-yn-1-yl)amine (CAS No. 1375911-48-0) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and materials science. Its structural versatility, combined with its relevance to cutting-edge research trends, ensures its continued prominence in scientific literature and industrial applications.